Unveiling the Mechanism of Action of DBPR728 in Small Cell Lung Cancer (SCLC): A Technical Guide
Unveiling the Mechanism of Action of DBPR728 in Small Cell Lung Cancer (SCLC): A Technical Guide
For Researchers, Scientists, and Drug Development Professionals
Abstract
Small Cell Lung Cancer (SCLC) remains a formidable clinical challenge, characterized by rapid proliferation, early metastasis, and the swift development of chemoresistance.[1] A key driver of SCLC pathogenesis is the frequent deregulation of MYC family oncoproteins.[1][2] DBPR728, a novel, orally bioavailable Aurora kinase A (AURKA) inhibitor, has emerged as a promising therapeutic agent specifically designed to target MYC-driven malignancies.[3] This technical guide provides an in-depth exploration of the mechanism of action of DBPR728 in SCLC, summarizing key preclinical findings, detailing experimental methodologies, and visualizing the core signaling pathways. DBPR728 functions as a prodrug of the active moiety 6K465 and has demonstrated potent anti-tumor activity through the inhibition of AURKA, leading to the destabilization and reduction of c-MYC and N-MYC levels.[4][5] This action induces cell apoptosis and durable tumor regression in SCLC models with MYC amplification.[1][4] Furthermore, DBPR728 exhibits synergistic effects when combined with the mTOR inhibitor everolimus (B549166), offering a potential combination therapy strategy for SCLC.[4][5]
Core Mechanism of Action: Targeting the AURKA-MYC Axis
DBPR728's primary mechanism of action centers on the inhibition of Aurora kinase A, a key regulator of mitotic progression. In SCLC, particularly in tumors with amplification of MYC family genes (c-MYC and N-MYC), this inhibition leads to a significant reduction in the levels of these oncoproteins.[3][4] MYC proteins are notoriously difficult to target directly due to their structure; however, their stability is dependent on upstream signaling pathways, including the one involving AURKA.[4] By inhibiting AURKA, DBPR728 effectively promotes the degradation of c-MYC and N-MYC, leading to cell cycle arrest and apoptosis in cancer cells.[1][4]
Caption: Core mechanism of action of DBPR728 in SCLC.
In Vitro Efficacy
DBPR728, through its active form 6K465, has demonstrated potent antiproliferative and pro-apoptotic effects in SCLC cell lines, particularly those with high levels of c-MYC and/or N-MYC.
| Cell Line | IC50 (nM) | Key Characteristics | Reference |
| Multiple SCLC Cell Lines | < 300 | Not specified | [1] |
| NCI-H69 | Not specified | c-MYC driven | [4] |
| NCI-H446 | Not specified | N-MYC driven | [4] |
Table 1: In Vitro Efficacy of DBPR728 in SCLC Cell Lines.
In Vivo Efficacy in SCLC Xenograft Models
DBPR728 has shown significant and durable tumor regression in SCLC xenograft models. Its improved oral bioavailability as a prodrug of 6K465 contributes to its enhanced in vivo activity compared to the active moiety alone.[4][5]
| Xenograft Model | Dosing Regimen | Tumor Regression | Comparison | Reference |
| NCI-H446 | 100 mg/kg, orally, 5 days/week for 2 weeks | >80% regression | Superior to alisertib (B1683940) (MLN8237) at the same dose.[1] Tumors remained stable for >30 days post-treatment.[1] | [1] |
| NCI-H69 | 100 mg/kg, orally, 5 days/week for 2 weeks | >80% regression | Superior to alisertib (MLN8237). | [1] |
| NCI-H446 | 300 mg/kg, orally, once a week | Similar potency to 100 mg/kg 5 days/week. | N/A | [1] |
| MYC-amplified SCLC | 5-on-2-off or once-a-week on a 21-day cycle | Durable tumor regression | N/A | [4][5] |
Table 2: In Vivo Efficacy of DBPR728 in SCLC Xenograft Models.
Pharmacokinetics
DBPR728 was developed as an acyl-based prodrug of 6K465 to improve its oral bioavailability.[4][5] This strategic modification has resulted in favorable pharmacokinetic properties, including a long tumor half-life of the active moiety.
| Parameter | Value | Significance | Reference |
| Oral Bioavailability | ~10-fold improvement over 6K465 | Enhanced systemic exposure and efficacy with oral administration. | [4][5] |
| Tumor/Plasma Ratio | 3.6-fold within 7 days | High accumulation and retention of the active compound in the tumor. | [4][5] |
| c-MYC Reduction | Sustained for >7 days after a single 300 mg/kg dose | Prolonged target engagement and pharmacodynamic effect. | [4][5] |
Table 3: Pharmacokinetic Profile of DBPR728.
Combination Therapy: Synergy with Everolimus
Preclinical studies have revealed a synergistic anti-tumor effect when DBPR728 is combined with the mTOR inhibitor everolimus in SCLC models.[4][5] This is particularly relevant given the prevalence of activated PI3K/mTOR signaling in SCLC.[4] The combination of AURKA and mTOR inhibition presents a promising clinical strategy for MYC-driven SCLC.
Caption: Synergistic action of DBPR728 and Everolimus.
Experimental Protocols
In Vitro Cell Proliferation Assays
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Cell Lines: SCLC cell lines such as NCI-H69 and NCI-H446 were utilized.[4]
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Treatment: Cells were treated with varying concentrations of 6K465 (the active moiety of DBPR728) and everolimus, both as single agents and in combination.
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Assay Duration: The percent growth inhibition was assessed at 72 hours post-treatment.[4]
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Analysis: Synergy was determined using a ZIP (Zero Interaction Potency) model.[4]
In Vivo SCLC Xenograft Studies
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Animal Model: NU/NU mice were used for the xenograft studies.[4]
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Tumor Implantation: SCLC cell lines (e.g., NCI-H69, NCI-H446) were implanted in the mice to establish tumors.[4]
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Treatment Administration: DBPR728 was administered orally.[4] Dosing regimens varied, including 100 mg/kg daily for 5 days a week for 2 weeks and 300 mg/kg once a week.[1]
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Tumor Measurement: Tumor volume was monitored regularly to assess treatment efficacy.
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Ethical Considerations: Animal studies were approved by the Institutional Animal Care and Use Committee (IACUC) of the National Health Research Institutes (NHRI), Taiwan, an AAALAC-accredited facility.[4]
Pharmacokinetic Analysis
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Animal Model: Mice were used for pharmacokinetic studies.[4]
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Drug Administration: DBPR728 and 6K465 were administered via intravenous (2 mg/kg) and oral (10 mg/kg) routes.[4]
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Sample Collection: Blood samples were collected at various time points post-administration to determine plasma concentrations of the compounds.
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Analysis: Pharmacokinetic parameters, including oral bioavailability (F ratio) and area under the curve (AUC), were calculated.[4]
Caption: General experimental workflow for preclinical evaluation.
Conclusion and Future Directions
DBPR728 represents a significant advancement in the targeted therapy of SCLC, particularly for the subset of tumors driven by MYC amplification. Its dual mechanism of action, involving both AURKA inhibition and subsequent MYC degradation, coupled with a favorable pharmacokinetic profile, underscores its potential as a potent anti-cancer agent.[4] The synergistic effects observed with mTOR inhibitors further broaden its therapeutic possibilities.[4][5] Future research should focus on clinical trials to validate these preclinical findings in SCLC patients, with a strong emphasis on utilizing MYC amplification as a predictive biomarker for patient selection. Further investigation into combination strategies with other agents, including standard chemotherapy and immunotherapy, is also warranted to fully realize the clinical potential of DBPR728 in combating this aggressive disease.
References
- 1. Request Rejected [ibpr.nhri.edu.tw]
- 2. Deep and Prolonged Response to Aurora A Kinase Inhibitor and Subsequently to Nivolumab in MYCL1-Driven Small-Cell Lung Cancer: Case Report and Literature Review - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Request Rejected [ibpr.nhri.edu.tw]
- 4. aacrjournals.org [aacrjournals.org]
- 5. Discovery of a Long Half-Life AURKA Inhibitor to Treat MYC-Amplified Solid Tumors as a Monotherapy and in Combination with Everolimus - PubMed [pubmed.ncbi.nlm.nih.gov]
